3-(Trifluoromethoxy)cinnamic acid
Overview
Description
3-(Trifluoromethoxy)cinnamic acid is a useful research compound. Its molecular formula is C10H7F3O3 and its molecular weight is 232.16 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Acute Toxic;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Trifluoromethyl-substituted Aromatic Compounds : Deoxofluorination of cinnamic acids with sulfur tetrafluoride has been used to synthesize diverse trifluoromethyl-substituted aromatic and heteroaromatic compounds. These compounds can serve as starting materials for preparing novel fluorinated amino acids, anilines, and aliphatic amines, which are valuable building blocks in medicinal chemistry and agrochemistry (Trofymchuk et al., 2020).
Anticancer Research : Cinnamic acid derivatives have been studied for their anticancer potentials. The 3-phenyl acrylic acid functionality of cinnamic acids offers three main reactive sites, allowing for diverse chemical modifications. These derivatives have seen increasing attention in recent years due to their potential as synthetic antitumor agents (De et al., 2011).
Dimerization and Cyclodimerization : 3,4-Disubstituted cinnamic acids and esters have been shown to undergo cyclodimerization, yielding a variety of complex structures that could have applications in creating novel compounds with potential pharmacological activities (Al-Farhan et al., 1992).
Antioxidant Activity Evaluation : Studies have evaluated the antioxidant activity of cinnamic acid and its derivatives, finding that modifications such as esterification can enhance this activity. These properties make cinnamic acid derivatives valuable in food, pharmaceutical, and cosmetic industries (Oladimeji et al., 2019).
Solubility Enhancement in Supercritical CO2 : Research has explored the solubility enhancement of trans-cinnamic acid in supercritical CO2 with ethanol as a cosolvent. This has implications for its use in various industrial applications where solubility and reactivity are critical factors (Cháfer et al., 2009).
Decarboxylative Trifluoroethylation : Cinnamic acid derivatives have been used in decarboxylative trifluoroethylation reactions, which is significant for the efficient synthesis of trifluoroethyl derivatives. Such derivatives are crucial in various fields including pharmaceutical and materials science (Zhang et al., 2017).
Safety and Hazards
3-(Trifluoromethoxy)cinnamic acid is classified as causing skin irritation and serious eye irritation . Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and washing with plenty of soap and water if it comes into contact with skin .
Mechanism of Action
Target of Action
The primary targets of 3-(Trifluoromethoxy)cinnamic acid are the respiratory system, eyes, and skin . These organs are directly affected by the compound, leading to potential irritation .
Mode of Action
Cinnamic acid derivatives have been reported to exert their activity through plasma membrane disruption, nucleic acid and protein damage, and the induction of intracellular reactive oxygen species . They can also terminate radical chain reactions by donating electrons that react with radicals forming stable products .
Biochemical Pathways
The biosynthesis of cinnamic acid, which is structurally similar to this compound, involves the action of the enzyme phenylalanine ammonia-lyase (PAL) on phenylalanine . This pathway is a central intermediate in the biosynthesis of a myriad of natural products including lignols, flavonoids, isoflavonoids, coumarins, aurones, stilbenes, catechin, and phenylpropanoids .
Result of Action
It has been suggested that the compound can be used to plate compounds that contain antioxidant . It can also be used to treat dysproliferative diseases .
Properties
IUPAC Name |
(E)-3-[3-(trifluoromethoxy)phenyl]prop-2-enoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F3O3/c11-10(12,13)16-8-3-1-2-7(6-8)4-5-9(14)15/h1-6H,(H,14,15)/b5-4+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLKZZEYGXRWYNI-SNAWJCMRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC(F)(F)F)C=CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)OC(F)(F)F)/C=C/C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
168833-80-5 | |
Record name | 3-(Trifluoromethoxy)cinnamic Acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.